Cas no 1192548-41-6 (4-(2,6-difluorophenyl)-3-methylbenzoic acid)

4-(2,6-Difluorophenyl)-3-methylbenzoic acid is a fluorinated aromatic carboxylic acid derivative with a molecular structure featuring a benzoic acid core substituted with a 2,6-difluorophenyl group and a methyl group at the 3-position. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in synthetic chemistry. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it valuable for drug design. Its well-defined structure allows for precise modifications, facilitating the development of bioactive molecules. The compound is typically characterized by high purity and consistent performance in coupling reactions and other synthetic applications.

4-(2,6-difluorophenyl)-3-methylbenzoic acid structure

1192548-41-6 structure

Product Name:4-(2,6-difluorophenyl)-3-methylbenzoic acid

CAS No:1192548-41-6

MF:C₁₄H₁₀F₂O₂

MW:248.224811077118

MDL:MFCD18320033

CID:2616237

PubChem ID:53225947

Update Time:2025-05-27

4-(2,6-difluorophenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(2,6-difluorophenyl)-3-methylbenzoic acid
- DTXSID20689679
- 1192548-41-6
- SCHEMBL13601660
- MFCD18320033
- 2',6'-Difluoro-2-methyl[1,1'-biphenyl]-4-carboxylic acid
- 4-(2,6-Difluorophenyl)-3-methylbenzoic acid, 95%
- MDL： MFCD18320033
- Inchi： 1S/C14H10F2O2/c1-8-7-9(14(17)18)5-6-10(8)13-11(15)3-2-4-12(13)16/h2-7H,1H3,(H,17,18)
- InChI Key： NISLKZUFXYEIOO-UHFFFAOYSA-N
- SMILES： FC1C=CC=C(C=1C1C=CC(C(=O)O)=CC=1C)F

Computed Properties

Exact Mass: 248.06488588Da
Monoisotopic Mass: 248.06488588Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 37.3Å²

4-(2,6-difluorophenyl)-3-methylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327176-5 g	4-(2,6-Difluorophenyl)-3-methylbenzoic acid, 95%; .	1192548-41-6	95%	5g	€1159.00	2023-04-26
abcr	AB327176-5g	4-(2,6-Difluorophenyl)-3-methylbenzoic acid, 95%; .	1192548-41-6	95%	5g	€1159.00	2025-03-19